Cas no 70093-19-5 (2-Chloro-1-2-(4-Fluorophenyl)-1h-Indol-3-YlEthan-1-One)

2-Chloro-1-[2-(4-fluorophenyl)-1H-indol-3-yl]ethan-1-one is a fluorinated indole derivative with potential applications in pharmaceutical and organic synthesis. Its structure features a chloroacetyl group attached to the 3-position of a 4-fluorophenyl-substituted indole core, making it a versatile intermediate for further functionalization. The presence of both halogen substituents enhances reactivity in cross-coupling reactions and nucleophilic substitutions. This compound is particularly useful in medicinal chemistry for the development of biologically active molecules, owing to its ability to serve as a scaffold for heterocyclic modifications. Its crystalline form ensures stability and ease of handling in laboratory settings. Proper storage under inert conditions is recommended to maintain purity.
2-Chloro-1-2-(4-Fluorophenyl)-1h-Indol-3-YlEthan-1-One structure
70093-19-5 structure
Product Name:2-Chloro-1-2-(4-Fluorophenyl)-1h-Indol-3-YlEthan-1-One
CAS No:70093-19-5
MF:C16H11ClFNO
MW:287.716046571732
CID:576817
PubChem ID:4962309
Update Time:2025-06-07

2-Chloro-1-2-(4-Fluorophenyl)-1h-Indol-3-YlEthan-1-One Chemical and Physical Properties

Names and Identifiers

    • Ethanone,2-chloro-1-[2-(4-fluorophenyl)-1H-indol-3-yl]-
    • 2-CHLORO-1-[2-(4-FLUOROPHENYL)-1H-INDOL-3-YL]ETHANONE
    • 2-chloro-1-[2-(4-fluoro-phenyl)-indol-3-yl]-ethanone
    • 3-Chloracetyl-2-(4'-fluorphenyl)-indol
    • 3-chloroacetyl-2-(4'-fluorophenyl)indole
    • AC1NLQFT
    • AC1Q4M0T
    • AG-G-73603
    • CTK5D1827
    • 2-Chloro-1-(2-(4-fluorophenyl)-1H-indol-3-yl)ethanone
    • MFCD06655733
    • Z89283959
    • EN300-13226
    • 70093-19-5
    • DTXSID90407064
    • AKOS000118327
    • 6-Bromo-2-phenyl-quinoline-4-carboxylicacid
    • 2-chloro-1-[2-(4-fluorophenyl)-1H-indol-3-yl]ethan-1-one
    • 2-Chloro-1-2-(4-Fluorophenyl)-1h-Indol-3-YlEthan-1-One
    • MDL： MFCD06655733
    • Inchi： 1S/C16H11ClFNO/c17-9-14(20)15-12-3-1-2-4-13(12)19-16(15)10-5-7-11(18)8-6-10/h1-8,19H,9H2
    • InChI Key： DOHGMVUWQOAZNV-UHFFFAOYSA-N
    • SMILES： ClCC(C1C2C=CC=CC=2NC=1C1C=CC(=CC=1)F)=O

Computed Properties

  • Exact Mass: 287.05143
  • Monoisotopic Mass: 287.05132
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.9
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: 4.1

Experimental Properties

  • Density: 1.342
  • Boiling Point: 493.9°C at 760 mmHg
  • Flash Point: 252.5°C
  • Refractive Index: 1.648
  • PSA: 32.86

2-Chloro-1-2-(4-Fluorophenyl)-1h-Indol-3-YlEthan-1-One Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C387163-10mg
2-Chloro-1-[2-(4-Fluorophenyl)-1h-Indol-3-Yl]Ethan-1-One
 70093-19-5
10mg
 $ 50.00 2022-06-06
TRC
C387163-50mg
2-Chloro-1-[2-(4-Fluorophenyl)-1h-Indol-3-Yl]Ethan-1-One
 70093-19-5
50mg
 $ 160.00 2022-06-06
TRC
C387163-100mg
2-Chloro-1-[2-(4-Fluorophenyl)-1h-Indol-3-Yl]Ethan-1-One
 70093-19-5
100mg
 $ 250.00 2022-06-06
Chemenu
CM234932-1g
2-Chloro-1-(2-(4-fluorophenyl)-1H-indol-3-yl)ethanone
 70093-19-5 95%+
1g
 $533 2021-08-04
Chemenu
CM234932-1g
2-Chloro-1-(2-(4-fluorophenyl)-1H-indol-3-yl)ethanone
 70093-19-5 95%+
1g
 $558 2024-07-24
Enamine
EN300-13226-0.05g
2-chloro-1-[2-(4-fluorophenyl)-1H-indol-3-yl]ethan-1-one
 70093-19-5 95%
0.05g
 $127.0 2023-02-09
Enamine
EN300-13226-0.1g
2-chloro-1-[2-(4-fluorophenyl)-1H-indol-3-yl]ethan-1-one
 70093-19-5 95%
0.1g
 $188.0 2023-02-09
Enamine
EN300-13226-0.25g
2-chloro-1-[2-(4-fluorophenyl)-1H-indol-3-yl]ethan-1-one
 70093-19-5 95%
0.25g
 $271.0 2023-02-09
Enamine
EN300-13226-0.5g
2-chloro-1-[2-(4-fluorophenyl)-1H-indol-3-yl]ethan-1-one
 70093-19-5 95%
0.5g
 $468.0 2023-02-09
Enamine
EN300-13226-1.0g
2-chloro-1-[2-(4-fluorophenyl)-1H-indol-3-yl]ethan-1-one
 70093-19-5 95%
1.0g
 $600.0 2023-02-09

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